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Compound of Interest

Compound Name: Apiopaeonoside

Cat. No.: B217215 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Apiopaeonoside is a phenolic glycoside that has been isolated from the roots of Paeonia

suffruticosa and Paeonia lactiflora.[1][2] As a natural product, the accurate quantification of

Apiopaeonoside is essential for quality control of herbal medicines, pharmacokinetic studies,

and various research applications. This document provides a detailed high-performance liquid

chromatography (HPLC) method for the quantification of Apiopaeonoside.

Chemical Information:

Compound: Apiopaeonoside

CAS Number: 100291-86-9[1]

Molecular Formula: C₂₀H₂₈O₁₂[1]

Molecular Weight: 460.43 g/mol [1][3]

Solubility: Soluble in methanol, ethanol, and DMSO.[2][4]
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This protocol outlines the procedure for the quantification of Apiopaeonoside in a sample

matrix, such as a plant extract.

1. Materials and Reagents

Apiopaeonoside reference standard (≥98% purity)[3]

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Water (Ultrapure, 18.2 MΩ·cm)

Formic acid (or Phosphoric acid, HPLC grade)

Sample containing Apiopaeonoside (e.g., dried and powdered Paeonia root)

0.45 µm Syringe filters

2. Equipment

High-Performance Liquid Chromatography (HPLC) system equipped with:

Quaternary or Binary Pump

Autosampler

Column Oven

Photodiode Array (PDA) or UV-Vis Detector

Analytical balance

Ultrasonic bath

Centrifuge

Vortex mixer
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3. Preparation of Standard Solutions

Stock Standard Solution (1 mg/mL): Accurately weigh 10 mg of Apiopaeonoside reference

standard and dissolve it in 10 mL of methanol in a volumetric flask. Sonicate for 5 minutes to

ensure complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with the mobile phase to obtain concentrations ranging from 1

µg/mL to 100 µg/mL.

4. Preparation of Sample Solutions

Extraction: Accurately weigh approximately 1.0 g of the powdered plant material into a

centrifuge tube. Add 25 mL of 70% methanol.

Sonication: Sonicate the mixture for 30 minutes in an ultrasonic bath.

Centrifugation: Centrifuge the sample at 4000 rpm for 15 minutes.

Filtration: Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC

vial.

5. HPLC Chromatographic Conditions

The following HPLC conditions are recommended for the separation and quantification of

Apiopaeonoside.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b217215?utm_src=pdf-body
https://www.benchchem.com/product/b217215?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b217215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommended Condition

Column
C18 reverse-phase column (e.g., 250 mm x 4.6

mm, 5 µm particle size)

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Gradient Elution

0-10 min: 10-25% B10-25 min: 25-50% B25-30

min: 50-10% B30-35 min: 10% B (re-

equilibration)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength
254 nm (or optimized based on UV scan of

Apiopaeonoside)

Injection Volume 10 µL

6. Method Validation

For ensuring the reliability of the analytical method, validation should be performed according

to the International Council for Harmonisation (ICH) guidelines. The following parameters

should be assessed:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b217215?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation Parameter Specification

Linearity R² ≥ 0.999

Precision (RSD%) Intra-day and Inter-day RSD ≤ 2%

Accuracy (% Recovery) 98% - 102%

Limit of Detection (LOD) Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ) Signal-to-Noise ratio of 10:1

Specificity
Peak purity analysis and comparison with a

blank sample

Robustness
Insensitive to small variations in mobile phase

composition, pH, and flow rate

Data Presentation
The quantitative data for the calibration curve and validation parameters should be summarized

in clear and concise tables.

Table 1: HPLC Method Parameters

Parameter Value

Column C18 (250 mm x 4.6 mm, 5 µm)

Mobile Phase A: 0.1% Formic acid in WaterB: Acetonitrile

Flow Rate 1.0 mL/min

Detection Wavelength 254 nm

Column Temperature 30°C

Injection Volume 10 µL

Table 2: Example Calibration Curve and Validation Data
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Parameter Result

Linear Range 1 - 100 µg/mL

Regression Equation y = 15000x + 1200

Correlation Coefficient (R²) 0.9995

LOD 0.1 µg/mL

LOQ 0.3 µg/mL

Intra-day Precision (RSD%) 1.2%

Inter-day Precision (RSD%) 1.8%

Accuracy (% Recovery) 99.5%

Visualizations
Experimental Workflow Diagram
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Caption: Workflow for the quantification of Apiopaeonoside using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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